Cas no 1890695-75-6 (4-amino-4-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)butanoic acid)

• Product Name: 4-amino-4-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)butanoic acid
• CAS No: 1890695-75-6
• MF: C₁₅H₂₁ClN₂O₄
• MW: 328.791243314743
• CID: 5841611
• PubChem ID: 117115993
• Update Time: 2025-05-21

4-amino-4-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)butanoic acid
• 4-amino-4-(3-{[(tert-butoxy)carbonyl]amino}-4-chlorophenyl)butanoic acid
• EN300-1874272
• 1890695-75-6

• Inchi： 1S/C15H21ClN2O4/c1-15(2,3)22-14(21)18-12-8-9(4-5-10(12)16)11(17)6-7-13(19)20/h4-5,8,11H,6-7,17H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： ARZJSOVBXFEVHX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(=O)OC(C)(C)C)C(CCC(=O)O)N

Computed Properties

• Exact Mass: 328.1189848g/mol
• Monoisotopic Mass: 328.1189848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 102Ų

Additional information on 4-amino-4-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)butanoic acid

4-Amino-4-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)butanoic Acid (CAS No. 1890695-75-6)

The compound 4-amino-4-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)butanoic acid, identified by the CAS number 1890695-75-6, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in therapeutic interventions. The molecule consists of a butanoic acid backbone with an amino group at the 4th position, a chlorine atom at the 4th position of the phenyl ring, and a tert-butoxycarbonyl (Boc) protected amino group at the 3rd position of the phenyl ring. These structural elements contribute to its diverse chemical properties and reactivity.

Recent studies have highlighted the importance of this compound in medicinal chemistry, particularly in the development of bioactive molecules. The presence of the Boc group allows for controlled deprotection reactions, which are crucial in synthesizing complex molecules with precise functionalization. The chlorine atom on the phenyl ring introduces electronic effects that can influence the molecule's interactions with biological targets, such as enzymes or receptors. Additionally, the amino groups present in the structure provide opportunities for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties.

One of the key areas where this compound has shown promise is in its role as an intermediate in the synthesis of bioactive agents. Researchers have explored its potential as a building block for constructing more complex molecules with desired biological activities. For instance, modifications to the Boc group or the phenyl ring can lead to derivatives with improved solubility, bioavailability, or selectivity towards specific targets. These findings underscore the versatility of this compound in drug design and development.

Moreover, computational studies have provided insights into the molecular interactions and binding affinities of this compound with various biological systems. Advanced modeling techniques have revealed that the spatial arrangement of functional groups plays a critical role in determining its binding modes and potencies. Such information is invaluable for guiding further optimization efforts aimed at enhancing its therapeutic potential.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves coupling reactions to introduce amino groups, followed by protection strategies to install the Boc group. The introduction of chlorine on the phenyl ring can be achieved through electrophilic substitution methods under controlled conditions. The overall synthetic pathway demonstrates high efficiency and selectivity, making it suitable for large-scale production if required.

Another notable aspect of this compound is its stability under various reaction conditions. Studies have shown that it exhibits good thermal stability and resistance to hydrolysis under mild conditions, which is advantageous for its use in multi-step synthesis protocols. However, care must be taken during handling to avoid exposure to strong acids or bases that could lead to premature deprotection or degradation.

Looking ahead, ongoing research is focused on exploring novel applications of this compound in areas such as oncology and inflammation. Preclinical studies are being conducted to evaluate its efficacy as an anti-cancer agent or as a modulator of inflammatory pathways. Early results indicate that it may possess promising activity against certain cancer cell lines, suggesting further investigation into its mechanisms of action and toxicity profiles.

In conclusion, 4-amino-4-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)butanoic acid (CAS No. 1890695-75-6) represents a valuable molecule with significant potential in drug discovery and development. Its unique structure, combined with recent advances in synthetic methodologies and computational modeling, positions it as a key player in advancing our understanding of complex biological systems and designing novel therapeutic agents.